molecular formula C8H13NO4 B8494998 6-Nitromethyl-6-vinyl-[1,4]dioxepane

6-Nitromethyl-6-vinyl-[1,4]dioxepane

Cat. No. B8494998
M. Wt: 187.19 g/mol
InChI Key: KFJDHLWMXKTKHP-UHFFFAOYSA-N
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Description

6-Nitromethyl-6-vinyl-[1,4]dioxepane is a useful research compound. Its molecular formula is C8H13NO4 and its molecular weight is 187.19 g/mol. The purity is usually 95%.
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properties

Product Name

6-Nitromethyl-6-vinyl-[1,4]dioxepane

Molecular Formula

C8H13NO4

Molecular Weight

187.19 g/mol

IUPAC Name

6-ethenyl-6-(nitromethyl)-1,4-dioxepane

InChI

InChI=1S/C8H13NO4/c1-2-8(5-9(10)11)6-12-3-4-13-7-8/h2H,1,3-7H2

InChI Key

KFJDHLWMXKTKHP-UHFFFAOYSA-N

Canonical SMILES

C=CC1(COCCOC1)C[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of toluene (13 mL) and water (3.25 mL) was deoxygenated by bubbling nitrogen through for 20 minutes. It was then added to 6-nitromethylene-[1,4]dioxepane (512 mg, 3.22 mmol). 2,2′-Bis(diphenylphosphino)-1,1′-binaphthalene (218 mg, 0.35 mmol) and potassium vinyltrifluoroborate (1.73 g, 12.9 mmol) were added and the mixture was deoxygenated by bubbling nitrogen through for 5 minutes. Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate (131 mg, 0.32 mmol) was added and the reaction mixture was stirred and heated at reflux under nitrogen for 4.5 h. The mixture was allowed to cool and was partitioned between diethyl ether and water. The aqueous layer was separated and extracted with diethyl ether and the combined organics extracts were dried over anhydrous sodium sulfate, filtered and evaporated. The residue was purified by silica gel chromatography using a gradient of iso-hexanes/diethyl ether 3:1 to 13:7 to give the title compound (155 mg, 26%) as a pale brown oil. 1H NMR (300 MHz, CDCl3) δ 3.77-3.93 (m, 8H), 4.64 (s, 2H), 5.22 (d, J=17.9 Hz, 1H), 5.30 (d, J=11.2 Hz, 1H), 5.79 (dd, J=17.8, 11.2 Hz, 1H). LCMS (m/z) 210.1 [M+Na], Tr=1.51 min.
Quantity
13 mL
Type
reactant
Reaction Step One
Name
Quantity
3.25 mL
Type
solvent
Reaction Step One
Quantity
512 mg
Type
reactant
Reaction Step Two
Quantity
218 mg
Type
reactant
Reaction Step Three
Quantity
1.73 g
Type
reactant
Reaction Step Three
Quantity
131 mg
Type
catalyst
Reaction Step Four
Yield
26%

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